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Compound of Interest

Compound Name:
(r)-2-Amino-2-(4-

chlorophenyl)acetic acid

Cat. No.: B1299113 Get Quote

Technical Guide: (R)-4-Chlorophenylglycine
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core physical and chemical

properties of (R)-4-Chlorophenylglycine. The information is curated for researchers, scientists,

and professionals involved in drug development who may utilize this chiral amino acid as a

critical intermediate in the synthesis of active pharmaceutical ingredients (APIs).

Core Physical and Chemical Properties
(R)-4-Chlorophenylglycine, a non-proteinogenic amino acid, is a key chiral building block in

organic synthesis. Its physical and chemical characteristics are summarized below.

Data Presentation: Physical and Chemical Properties
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Property Value Source(s)

Molecular Formula C₈H₈ClNO₂

Molecular Weight 185.61 g/mol

Appearance
White to off-white crystalline

powder

Melting Point 145-150 °C

Solubility

Soluble in water and alcohol

solvents; insoluble in non-polar

solvents. Soluble in 0.1mol/L

NaOH (almost transparent).

[1]

pKa (Predicted) 1.81 ± 0.10 [1]

Optical Rotation ([α]D)

Data not available in the

reviewed literature for the (R)-

enantiomer.

N/A

Experimental Protocols
The synthesis and analysis of (R)-4-Chlorophenylglycine involve standard organic chemistry

techniques. Below are detailed methodologies for its preparation and characterization.

Synthesis of Racemic 4-Chlorophenylglycine (Strecker
Synthesis)
A common method for synthesizing the racemic mixture of 4-chlorophenylglycine is the

Strecker synthesis, followed by chiral resolution.

Materials:

4-Chlorobenzaldehyde

Ammonium bicarbonate (NH₄HCO₃)

Sodium cyanide (NaCN)
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Methanol (MeOH)

Water (H₂O)

Sodium hydroxide (NaOH) solution (e.g., 45%)

Sulfuric acid (H₂SO₄) solution (e.g., 50%)

Activated carbon

Procedure:

In a suitable reaction vessel, dissolve 4-chlorobenzaldehyde, ammonium bicarbonate, and

sodium cyanide in a mixture of methanol and water.

Stir the mixture at an elevated temperature (e.g., 50-60 °C) for several hours to form the

intermediate hydantoin.

After the initial reaction, add a sodium hydroxide solution to the mixture.

Heat the mixture under reflux for several hours to hydrolyze the hydantoin to the sodium salt

of 4-chlorophenylglycine.

Cool the reaction mixture and treat with activated carbon to decolorize the solution.

Filter off the activated carbon.

Carefully acidify the filtrate with a sulfuric acid solution to a neutral pH (around 7) to

precipitate the racemic 4-chlorophenylglycine.

Collect the precipitate by filtration, wash with water, and dry to obtain the crude racemic

product.

Chiral Resolution
The separation of the (R) and (S) enantiomers can be achieved through enzymatic resolution.

Enzymatic Resolution:
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The racemic N-acyl-4-chlorophenylglycine is subjected to hydrolysis using an immobilized

enzyme, such as penicillin G acylase.

The enzyme selectively hydrolyzes the N-acyl group from one of the enantiomers (e.g., the

S-enantiomer), leaving the desired (R)-N-acyl-4-chlorophenylglycine unreacted.

The resulting mixture of the free amino acid and the acylated amino acid can then be

separated based on their different physical properties (e.g., solubility).

The separated (R)-N-acyl-4-chlorophenylglycine is then hydrolyzed under acidic or basic

conditions to yield the final (R)-4-Chlorophenylglycine.

Purification (Recrystallization)
Recrystallization is a standard technique to purify the final product.

General Procedure:

Dissolve the crude (R)-4-Chlorophenylglycine in a minimum amount of a suitable hot solvent

(e.g., a water-alcohol mixture). A solvent system where the compound has high solubility at

high temperatures and low solubility at low temperatures is ideal.

If any insoluble impurities remain, perform a hot filtration to remove them.

Allow the solution to cool slowly and undisturbed to promote the formation of pure crystals.

Once crystallization is complete, collect the crystals by filtration.

Wash the crystals with a small amount of cold solvent to remove any remaining impurities.

Dry the purified crystals under vacuum.

Analytical Methods
The purity and identity of (R)-4-Chlorophenylglycine are typically confirmed using the following

analytical techniques.

High-Performance Liquid Chromatography (HPLC):
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Chiral HPLC: To determine the enantiomeric purity, a chiral stationary phase is required. The

selection of the column and mobile phase is often empirical. Common chiral columns are

based on polysaccharide derivatives (e.g., cellulose or amylose) or cyclodextrins.

Mobile Phase: A mixture of a non-polar solvent (e.g., hexane or heptane) and a polar

modifier (e.g., isopropanol or ethanol) is commonly used for normal-phase chiral

separations. For reversed-phase, a mixture of water/buffer and an organic solvent like

acetonitrile or methanol is used.

Detection: UV detection at a wavelength where the phenyl ring absorbs (e.g., around 220-

230 nm) is typically employed.

Nuclear Magnetic Resonance (NMR) Spectroscopy:

¹H NMR: The proton NMR spectrum provides information about the structure of the

molecule. Expected signals would include those for the aromatic protons on the chlorophenyl

ring and the methine proton at the chiral center.

¹³C NMR: The carbon NMR spectrum will show distinct signals for each unique carbon atom

in the molecule, including the carboxyl carbon, the chiral alpha-carbon, and the carbons of

the chlorophenyl ring.

Solvent: A deuterated solvent in which the compound is soluble, such as deuterium oxide

(D₂O) with a small amount of acid or base to aid dissolution, or deuterated methanol

(CD₃OD), can be used.

Mandatory Visualizations
Synthesis and Resolution Workflow
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Racemic Synthesis (Strecker)

Chiral Resolution
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Hydantoin Intermediate Hydrolysis Racemic 4-Chlorophenylglycine Racemic 4-Chlorophenylglycine Enzymatic
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(R)-4-Chlorophenylglycine
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Click to download full resolution via product page

Caption: General workflow for the synthesis and chiral resolution of (R)-4-Chlorophenylglycine.

Analytical Workflow for Purity and Identity Confirmation

Purified (R)-4-Chlorophenylglycine

Chiral HPLC Analysis NMR Spectroscopy

Determine Enantiomeric Purity Confirm Chemical Structure

Final Product Confirmation
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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